Cas no 1265236-34-7 (1-Chloro-2-(cyclopropylmethoxy)-4-nitrobenzene)

• Product Name: 1-Chloro-2-(cyclopropylmethoxy)-4-nitrobenzene
• CAS No: 1265236-34-7
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• MDL: MFCD21333108
• CID: 2133438
• PubChem ID: 68004927
• Update Time: 2025-08-04

1-Chloro-2-(cyclopropylmethoxy)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-?chloro-?2-?(cyclopropylmethoxy)?-?4-?nitroBenzene
• 1-chloro-2-(cyclopropylmethoxy)-4-nitrobenzene
• BS-20421
• Benzene, 1-chloro-2-(cyclopropylmethoxy)-4-nitro-
• QMJYEEVSIREZCG-UHFFFAOYSA-N
• 1-chloro-2-cyclopropylmethoxy-4-nitro-benzene
• 1265236-34-7
• MFCD21333108
• DTXSID00737884
• AKOS018445245
• DA-31719
• CS-0210987
• SCHEMBL10002964
• AT18227
• 1-Chloro-2-(cyclopropylmethoxy)-4-nitrobenzene

• MDL： MFCD21333108
• Inchi： 1S/C10H10ClNO3/c11-9-4-3-8(12(13)14)5-10(9)15-6-7-1-2-7/h3-5,7H,1-2,6H2
• InChI Key： QMJYEEVSIREZCG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1OCC1CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 227.03500
• Monoisotopic Mass: 227.0349209Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.05000
• LogP: 3.56020

Additional information on 1-Chloro-2-(cyclopropylmethoxy)-4-nitrobenzene

1-Chloro-2-(cyclopropylmethoxy)-4-nitrobenzene: A Comprehensive Overview

1-Chloro-2-(cyclopropylmethoxy)-4-nitrobenzene is a compound with the CAS number 1265236-34-7, and it has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This compound is characterized by a benzene ring substituted with three distinct groups: a chlorine atom, a cyclopropylmethoxy group, and a nitro group. The combination of these substituents imparts distinctive electronic and steric effects, making it an intriguing subject for both theoretical and experimental studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1-Chloro-2-(cyclopropylmethoxy)-4-nitrobenzene. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to construct this compound. One notable approach involves the use of transition metal catalysts, such as palladium complexes, which facilitate the formation of the cyclopropylmethoxy group through cross-coupling reactions. These methods not only enhance the yield but also improve the purity of the final product, making them highly suitable for large-scale production.

The electronic properties of 1-Chloro-2-(cyclopropylmethoxy)-4-nitrobenzene are heavily influenced by its substituents. The nitro group is a strong electron-withdrawing group (EWG), which significantly deactivates the benzene ring and directs incoming electrophiles to specific positions. Conversely, the cyclopropylmethoxy group acts as an electron-donating group (EDG) due to the lone pairs on the oxygen atom. This creates a unique balance of electronic effects that can be exploited in various chemical transformations. Recent studies have demonstrated that this compound can serve as a versatile building block in the synthesis of complex aromatic systems, including heterocyclic compounds and polycyclic structures.

The steric effects introduced by the cyclopropylmethoxy group are another area of interest. The cyclopropane ring is known for its high ring strain, which can lead to interesting reactivity patterns when incorporated into larger molecules. In particular, the presence of this group can influence the conformational flexibility and stability of the molecule, making it an attractive candidate for studying non-covalent interactions such as hydrogen bonding and π-π stacking.

From an applications perspective, 1-Chloro-2-(cyclopropylmethoxy)-4-nitrobenzene has shown promise in several areas. In pharmaceutical chemistry, its ability to modulate electronic properties makes it a potential lead compound for drug design. Additionally, its structural features make it a valuable precursor in the synthesis of advanced materials, such as organic semiconductors and functional polymers.

In conclusion, 1-Chloro-2-(cyclopropylmethoxy)-4-nitrobenzene is a compound with rich chemical properties and diverse applications. Its synthesis, structure-property relationships, and potential uses continue to be actively investigated by researchers worldwide. As new insights emerge from ongoing studies, this compound is expected to play an increasingly important role in both academic research and industrial applications.